Cas no 1115-13-5 (Carbonothioic acid,O,O-dimethyl ester)

• Product Name: Carbonothioic acid,O,O-dimethyl ester
• CAS No: 1115-13-5
• MF: C₃H₆O₂S
• MW: 106.143539905548
• CID: 217910
• PubChem ID: 136867
• Update Time: 2025-04-19

Carbonothioic acid,O,O-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonothioic acid,O,O-dimethyl ester
• Dimethyl monothionocarbonate
• O,O'-Dimethyl monothiocarbonate
• O,O-Dimethyl monothiocarbonate
• O,O'-Dimethyl thiocarbonate
• 1115-13-5
• (CH3O)2CS
• O,O-Dimethyl thiocarbonate #
• DTXSID50149675
• InChI=1/C3H6O2S/c1-4-3(6)5-2/h1-2H
• methoxythioketone
• dimethoxycarbon sulfide
• SCHEMBL4574689

• Inchi： 1S/C3H6O2S/c1-4-3(6)5-2/h1-2H3
• InChI Key： BJIKOZOULYUROB-UHFFFAOYSA-N
• SMILES： S=C(OC)OC

Computed Properties

• Exact Mass: 106.00888
• Monoisotopic Mass: 106.00885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 1.1

Experimental Properties

• Density: 1.108
• Boiling Point: 72.4°C at 760 mmHg
• Refractive Index: 1.47
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Organic thiocarbonic acid derivatives Thiocarbonic acid diesters